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Compound of Interest

Compound Name: Tefzel

Cat. No.: B1215275

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals experiencing
stress cracking in Tefzel® (ETFE) components under load.

Troubleshooting Guide

Q1: I am observing cracks in my Tefzel® tubing/fittings. How can | determine the cause?

Cracking in Tefzel® components under load is often attributed to Environmental Stress
Cracking (ESC). This phenomenon occurs from the combined action of tensile stress and a
sensitizing chemical agent.[1] To diagnose the issue, follow this troubleshooting workflow:
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Start: Crack Observed in Tefzel® Component

1. Assess Mechanical Stress
- Over-tightened fittings?
- High internal pressure?
- Component under tension/bending?

2. Identify Chemical Exposure
- Aggressive solvents?
- Cleaning agents?

- High concentrations of acids/bases?

3. Evaluate Operating Temperature
- Exceeding recommended limits?

4. Verify Tefzel® Grade
- Is the grade suitable for the application?
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Experimental Workflow: Bent Strip ESCR Test (ISO 22088-3)

1. Prepare and
Condition Specimens

2. Apply Strain
(Bend over form)

3. Expose to
Chemical Reagent

4. Incubate at
Constant Temperature

5. Periodically Inspect
for Cracks

6. Analyze Time
to Failure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Addressing Stress Cracking
in Tefzel® Components]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215275#addressing-stress-cracking-in-tefzel-
components-under-load]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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